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Compound of Interest

Compound Name: 4-Bromoisoquinolin-7-ol
CAS No.: 1783631-45-7
Cat. No.: B1446597
Get Quote
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Executive Summary & Rationale

4-Bromoisoquinolin-7-ol is not merely a passive intermediate; it is a bioactive fragment
capable of interacting with ATP-binding pockets of kinases and DNA-associated enzymes.[1][2]
The isoquinoline core is historically validated in FDA-approved drugs (e.g., Fasudil), while the
C4-bromine atom provides a distinct halogen bond donor capability and a site for late-stage
diversification (Suzuki/Sonogashira coupling).[1]

Primary Screening Objectives:

e Intrinsic Cytotoxicity: Determine antiproliferative potency against solid tumor lines (focus on
lung/breast due to isoquinoline tropism).[2]

o Kinase Selectivity: Evaluate potential as an ATP-competitive inhibitor (targeting CDK/IJNK
families).

o Fragment Validity: Assess solubility and chemical stability (C-Br bond integrity) prior to high-
throughput screening (HTS).
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Chemoinformatics & Compound Preparation

Before biological introduction, the physicochemical profile must be established to prevent false
negatives due to precipitation.[2]

Molecular E ies (Predicted
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Stock Solution Protocol[1][2]

e Solvent: Dimethyl sulfoxide (DMSO), anhydrous, =99.9%.
o Concentration: Prepare a 10 mM master stock.

» Storage: Aliquot into amber glass vials (light sensitive due to aryl bromide) and store at
-20°C.

¢ QC Check: Verify solubility via nephelometry or visual inspection after 1:100 dilution in PBS
(pH 7.4). Note: If precipitation occurs, add 0.1% Tween-80 to assay buffers.[1]

Screening Workflow Visualization

The following diagram outlines the logical flow from compound preparation to hit validation.
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Figure 1. Multi-stage screening cascade designed to filter non-specific toxicity before identifying
molecular targets.

Experimental Protocols
Protocol A: Cell Viability Screening (MTT Assay)

Rationale: Isoquinolines often intercalate DNA or inhibit tubulin.[2] This assay quantifies
metabolic activity as a proxy for viability.[2]

Materials:

e Cell Lines: A549 (Lung carcinoma), MCF-7 (Breast adenocarcinoma).[1][2]

e Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[1][2]
» Control: Doxorubicin (Positive), 0.1% DMSO (Vehicle).[2]

Step-by-Step Methodology:

e Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO: to allow attachment.
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Treatment: Remove media. Add 100 pL fresh media containing 4-Bromoisoquinolin-7-ol at
screening concentration (e.g., 10 uM for single-point, or serial dilutions for IC50).

o Critical: Maintain DMSO final concentration < 0.5% to prevent solvent toxicity.[2]

Incubation: Incubate for 48 hours.

Development: Add 10 pL MTT reagent (5 mg/mL in PBS). Incubate for 3-4 hours until purple
formazan crystals form.

Solubilization: Aspirate media carefully. Add 100 uL DMSO to dissolve crystals. Shake plate
for 10 min.

Readout: Measure Absorbance at 570 nm (reference 630 nm) using a microplate reader.

Calculation:

[1][]

Protocol B: Kinase Inhibition Profiling (ADP-Glo™)

Rationale: The isoquinoline nitrogen and C7-hydroxyl mimic the adenine ring of ATP, making

this scaffold a classic ATP-competitive kinase inhibitor candidate (specifically for CDKs and
JNKSs).[1][2]

Methodology:

Enzyme Prep: Dilute recombinant kinase (e.g., CDK2/CyclinA) and substrate (Histone H1) in
reaction buffer.[2]

Compound Addition: Add 4-Bromoisoquinolin-7-ol (start at 10 uM).

Reaction Initiation: Add ATP (at

concentration for the specific kinase) to start the reaction.[2] Incubate for 60 min at RT.

ADP Detection:
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o Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP).[2] Incubate 40
min.

o Add Kinase Detection Reagent (converts ADP to ATP, then to light via luciferase).[2]
Incubate 30 min.

o Measurement: Read Luminescence (RLU). Lower signal indicates inhibition.[2]

Data Analysis & Hit Validation
Interpreting the Data[3]

o Cytotoxicity Hit: IC50 < 10 uM is considered active for a fragment.[2]
e Kinase Hit: >50% inhibition at 10 uM warrants a full dose-response curve.[1][2]

o PAINS Filter: If the compound shows activity across all assays (cytotoxicity + bacteria +
kinases), it may be a "Pan-Assay Interference Compound" (PAINS), likely acting via
membrane disruption or redox cycling (common with phenols).[2]

Structural Validation (SAR Logic)

If 4-Bromoisoquinolin-7-ol is active, the bromine is the key to validation.[1][2]
o Experiment: Synthesize the de-brominated analog (Isoquinolin-7-ol).

e Logic: If activity is lost, the bromine is essential (halogen bonding or steric fill).[2] If activity
remains, the pharmacology is driven by the isoquinoline core.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubmed.ncbi.nlm.nih.gov/18313304/
https://pubmed.ncbi.nlm.nih.gov/18313304/
https://www.benchchem.com/product/b1446597?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsynthesis.com/base/chemical-structure-10983.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pmc.ncbi.nlm.nih.gov/articles/PMC7554109/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7554109/
https://pubmed.ncbi.nlm.nih.gov/18313304/
https://pubmed.ncbi.nlm.nih.gov/18313304/
https://www.benchchem.com/product/b1446597/docs#technical-guide-bioactivity-profiling-screening-of-4-bromoisoquinolin-7-ol-1
https://www.benchchem.com/product/b1446597/docs#technical-guide-bioactivity-profiling-screening-of-4-bromoisoquinolin-7-ol-1
https://www.benchchem.com/product/b1446597/docs#technical-guide-bioactivity-profiling-screening-of-4-bromoisoquinolin-7-ol-1
https://www.benchchem.com/product/b1446597/docs#technical-guide-bioactivity-profiling-screening-of-4-bromoisoquinolin-7-ol-1
https://www.benchchem.com/product/b1446597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

